1-Nonacosene
Overview
Description
Nonacos-1-ene is an alkene that is nonacosane which has been dehydrogenated to introduce a double bond at the 1-2 position. It derives from a hydride of a nonacosane.
Scientific Research Applications
Biosensor Development
1-Nonacosene has been studied in the context of biosensor development. For example, surface plasmon resonance-based biosensors, like the Biacore 3000, have been utilized for quantifying biomolecular interactions, which could potentially involve compounds like 1-nonacosene (Yadav, 2010). Another study discusses the fabrication and functionalization of one-dimensional nanostructure field-effect transistors (FET), which are vital in biosensor development. These nanostructures, including silicon nanowires and conducting polymer nanowires, could be relevant in the context of 1-nonacosene applications (Wanekaya et al., 2006).
Pheromone Activity and Insect Behavior
1-Nonacosene plays a role in pheromone activity, specifically in insect behavior. For instance, (Z)-14-nonacosene, a major component of cuticular washes in face flies, has been identified as an active component influencing pheromone activity. This could point towards applications in pest control or the study of insect behavior (Sonnet et al., 1975).
Drug Development and Nonclinical Studies
In the broader realm of drug development, 1-nonacosene may be involved in nonclinical studies that focus on the chemical identification and biological properties of new molecular entities. These studies lay the groundwork for understanding how compounds like 1-nonacosene interact in various biological systems (Altan & Kolassa, 2019).
Synthesis of Bioactive Substances
The synthesis of biologically active substances, such as sex pheromones, involves processes where compounds like 1-nonacosene might be relevant. These synthetic processes have implications in various fields, including agricultural and environmental sciences (Nomura & Fujihara, 1985).
Nanotechnology and Material Science
1-Nonacosene may also find applications in the field of nanotechnology and material science. For example, the study of one-dimensional nanostructures like nanowires, which have applications in electronics and biosensors, could involve the use of 1-nonacosene in various capacities (Xia et al., 2003).
properties
CAS RN |
18835-35-3 |
|---|---|
Product Name |
1-Nonacosene |
Molecular Formula |
C29H58 |
Molecular Weight |
406.8 g/mol |
IUPAC Name |
nonacos-1-ene |
InChI |
InChI=1S/C29H58/c1-3-5-7-9-11-13-15-17-19-21-23-25-27-29-28-26-24-22-20-18-16-14-12-10-8-6-4-2/h3H,1,4-29H2,2H3 |
InChI Key |
UBMJSQAFNUWJEG-UHFFFAOYSA-N |
SMILES |
CCCCCCCCCCCCCCCCCCCCCCCCCCCC=C |
Canonical SMILES |
CCCCCCCCCCCCCCCCCCCCCCCCCCCC=C |
Other CAS RN |
77046-61-8 |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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